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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410

In the competitive landscape of textile coloration, the selection of dyes is paramount to
achieving desired aesthetics, durability, and cost-effectiveness. This guide provides a
comprehensive comparison of the performance characteristics of Reactive Brown 18 against
other widely used reactive dyes, including Reactive Black 5, Reactive Red 120, and Reactive
Blue 21. The data presented is synthesized from various technical datasheets and research
publications to offer a clear and objective overview for researchers, scientists, and
professionals in drug development who may utilize these dyes in their work.

Performance Characteristics

The efficacy of a reactive dye is determined by several key performance indicators, primarily its
fixation efficiency and fastness properties. Fixation efficiency refers to the percentage of dye
that chemically bonds with the fiber, which in turn influences the washing fastness and the
amount of hydrolyzed dye in the effluent. Fastness properties, such as to light, washing, and
rubbing, are critical for the longevity of the colored textile.

Quantitative Performance Data

The following table summarizes the typical performance data for Reactive Brown 18 and a
selection of other common reactive dyes when applied to cotton fabric. The ratings for fastness
are based on the ISO 105 standard grey scale, where a rating of 5 indicates excellent
performance and 1 indicates poor performance.
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Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
comparability and reproducibility. The following are detailed protocols for the key experiments
cited.

Dyeing Procedure (Exhaust Method for Cotton)

o Preparation of Dyebath: The dyebath is prepared with the required amount of dye, Glauber's
salt (e.g., 50-80 g/L) as an electrolyte, and water to achieve a specific liquor ratio (e.g., 1:10).

e Dyeing: The pre-wetted cotton fabric is introduced into the dyebath at a starting temperature
of approximately 30-40°C. The temperature is gradually raised to the dyeing temperature
(e.g., 60°C for VS dyes, 80°C for MCT dyes) over 20-30 minutes. The dyeing continues at
this temperature for 30-60 minutes to allow for dye exhaustion.
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» Fixation: An alkali, such as soda ash (e.g., 15-20 g/L), is added to the dyebath to raise the
pH and facilitate the chemical reaction between the dye and the cotton fiber. The fixation
step is carried out for 45-90 minutes at the dyeing temperature.

o Washing Off: After fixation, the dyed fabric is rinsed with cold water, followed by a
neutralization step with acetic acid. A soaping treatment at or near boiling temperature is
then performed to remove any unfixed, hydrolyzed dye. Finally, the fabric is rinsed
thoroughly and dried.

Fixation Efficiency Determination

The fixation efficiency (F%) is calculated by measuring the amount of dye that has reacted with
the fiber as a percentage of the total amount of dye initially applied. This is typically determined
spectrophotometrically by measuring the concentration of the dye in the initial dyebath and in
the combined effluent from the dyeing and washing-off stages.

The formula for calculating fixation efficiency is:

F% = [(Dyeinitial - Dyeeffluent) / Dyeinitial] x 100
Where:

e Dyeinitial is the initial amount of dye in the dyebath.

o Dyeeffluent is the total amount of unfixed dye in the dyeing and washing liquors.

Color Fastness Testing

o Light Fastness (ISO 105-B02): A specimen of the dyed fabric is exposed to a controlled
artificial light source (Xenon arc lamp) that simulates natural daylight. The degree of fading is
assessed by comparing the change in color of the exposed specimen with a set of blue wool
standards (rated 1-8), which are exposed simultaneously.[1][2]

e Wash Fastness (ISO 105-C06): A dyed specimen, in contact with a multi-fiber strip, is
laundered in a standardized soap or detergent solution under specified conditions of
temperature, time, and mechanical agitation.[3][4] The change in color of the specimen and
the degree of staining on the multi-fiber strip are evaluated using the respective grey scales.

[3]14]
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e Rubbing Fastness (ISO 105-X12): A dyed specimen is rubbed with a dry and a wet piece of
standard white cotton cloth under a specified pressure.[5][6] The amount of color transferred
to the white cloth is assessed using the grey scale for staining.[5][6]

Visualizing the Dyeing Process and Interactions

To better understand the mechanisms and workflows involved in reactive dyeing, the following
diagrams have been created using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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